molecular formula C12H16O3 B8591207 Pentan-2-YL 4-hydroxybenzoate CAS No. 118265-88-6

Pentan-2-YL 4-hydroxybenzoate

Cat. No.: B8591207
CAS No.: 118265-88-6
M. Wt: 208.25 g/mol
InChI Key: VIZHEHGQHCKXBS-UHFFFAOYSA-N
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Description

Pentan-2-YL 4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

118265-88-6

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

pentan-2-yl 4-hydroxybenzoate

InChI

InChI=1S/C12H16O3/c1-3-4-9(2)15-12(14)10-5-7-11(13)8-6-10/h5-9,13H,3-4H2,1-2H3

InChI Key

VIZHEHGQHCKXBS-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)OC(=O)C1=CC=C(C=C1)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 10 m moles of the above 4-carbobenzoxyoxybenzoic acid 1-methylbutyl ester, 0.5 g of palladium carbon (5% catalyst) in 40 ml of ethyl acetate was reacted for four hours in an atmosphere of hydrogen gas. After the reaction, palladium carbon was filtered out using a membrane filter, and the filtrate was concentrated and purified by column chromatography to obtain 1.9 g of 4-hydroxybenzoic acid 1-methylbutyl ester. (yield: 89%)
Name
4-carbobenzoxyoxybenzoic acid 1-methylbutyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
palladium carbon
Quantity
0.5 g
Type
catalyst
Reaction Step One
Name
palladium carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

Two grams of the crude compound (2) was dissolved in 50 ml of ethanol and 4 g of benzylamine was added dropwise. The mixture was stirred at room temperature for 4 hours, then diluted with 500 ml of chloroform, washed with dilute hydrochloric acid and water in this order, and dried with magnesium sulfate. After the solvent was evaporated, the residue was subjected to isolation and purification by silica gel column chromatography to obtain 1.6 g of a final compound.
Name
crude compound ( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three

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